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Compound of Interest

Compound Name: KY-04031

Cat. No.: B15602889 Get Quote

KY-04031: A Technical Guide for Researchers
For research use only. Not for use in humans or animals.

This document provides a comprehensive technical overview of KY-04031, a potent inhibitor of

p21-activated kinase 4 (PAK4). This guide is intended for researchers, scientists, and drug

development professionals, offering detailed information on its safety, handling, experimental

protocols, and mechanism of action.

Safety and Handling
A specific Safety Data Sheet (SDS) for KY-04031 (CAS No. 468056-29-3) is not readily

available in public domains. However, based on information from suppliers of similar research

compounds, the following handling and safety precautions are recommended. This information

should be used to supplement, not replace, a formal risk assessment conducted by the user's

institution.

1.1. General Safety Precautions

Personal Protective Equipment (PPE): Wear appropriate PPE at all times when handling KY-
04031. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles
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A lab coat or other protective clothing

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or aerosols.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental

contact, follow the first aid measures outlined below.

Hygiene: Practice good laboratory hygiene. Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

1.2. First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: In case of eye contact, immediately flush the eyes with plenty of water for at

least 15 minutes, holding the eyelids open. Seek immediate medical attention.

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Seek immediate

medical attention.

1.3. Storage and Disposal

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Recommended storage temperatures from suppliers are typically -20°C for long-term

storage.

Disposal: Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.

1.4. Physical and Chemical Properties
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Property Value

Chemical Name
2-N-(1H-indazol-5-yl)-4-N-[2-(1H-indol-3-

yl)ethyl]-6-methoxy-1,3,5-triazine-2,4-diamine

CAS Number 468056-29-3

Molecular Formula C₂₁H₂₀N₈O

Molecular Weight 400.44 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Mechanism of Action and Biological Activity
KY-04031 is a potent and selective inhibitor of p21-activated kinase 4 (PAK4).[1] It exerts its

inhibitory effect by binding to the ATP-binding pocket of PAK4, thereby blocking its kinase

activity.[1] PAK4 is a serine/threonine kinase that plays a crucial role in various cellular

processes, including cytoskeletal dynamics, cell proliferation, survival, and migration.

Overexpression and overactivation of PAK4 have been implicated in the progression of various

cancers.

By inhibiting PAK4, KY-04031 has been shown to block tumor cell growth and invasion.[1] Its

mechanism of action involves the disruption of key signaling pathways regulated by PAK4.

Experimental Protocols
The following are generalized experimental protocols based on the established use of KY-
04031 as a PAK4 inhibitor. Researchers should optimize these protocols for their specific

experimental systems.

3.1. In Vitro Kinase Assay

This assay is used to determine the inhibitory activity of KY-04031 against PAK4.

Materials:
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Recombinant human PAK4 enzyme

Kinase buffer (e.g., 25 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 0.5 mM EGTA, 0.5 mM DTT)

ATP

Substrate peptide (e.g., a generic serine/threonine kinase substrate)

KY-04031 (dissolved in DMSO)

Kinase detection system (e.g., ADP-Glo™ Kinase Assay)

Procedure:

Prepare a reaction mixture containing the kinase buffer, recombinant PAK4, and the

substrate peptide.

Add varying concentrations of KY-04031 (or DMSO as a vehicle control) to the reaction

mixture.

Initiate the kinase reaction by adding ATP.

Incubate the reaction at 30°C for a specified time (e.g., 60 minutes).

Stop the reaction and measure the kinase activity using a suitable detection system.

Calculate the IC₅₀ value of KY-04031, which represents the concentration of the inhibitor

required to reduce the kinase activity by 50%.

3.2. Cell-Based Assays

These assays are used to evaluate the effects of KY-04031 on cancer cell lines.

Cell Proliferation Assay (e.g., MTT or WST-1 assay):

Seed cancer cells in a 96-well plate and allow them to adhere overnight.

Treat the cells with increasing concentrations of KY-04031 for a specified period (e.g., 72

hours).
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Add the proliferation reagent (e.g., MTT) and incubate according to the manufacturer's

instructions.

Measure the absorbance at the appropriate wavelength to determine cell viability.

Calculate the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation).

Cell Migration/Invasion Assay (e.g., Transwell assay):

Seed cancer cells in the upper chamber of a Transwell insert (coated with Matrigel for

invasion assays).

Add media containing a chemoattractant (e.g., fetal bovine serum) to the lower chamber.

Treat the cells in the upper chamber with KY-04031.

Incubate for a period that allows for cell migration or invasion (e.g., 24-48 hours).

Fix and stain the cells that have migrated/invaded to the bottom of the insert.

Count the number of migrated/invaded cells under a microscope.

Signaling Pathways
KY-04031, as a PAK4 inhibitor, modulates downstream signaling pathways that are crucial for

cancer cell function. The following diagrams illustrate the key signaling cascades affected by

KY-04031.
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Caption: The PAK4 signaling pathway and its inhibition by KY-04031.
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Caption: A general experimental workflow for evaluating KY-04031.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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